Cas no 4182-80-3 (NnN,N',N'-tetrakis4-(dibutylamino)phenylbenzene-1,4-diamine)

• Product Name: NnN,N',N'-tetrakis4-(dibutylamino)phenylbenzene-1,4-diamine
• CAS No: 4182-80-3
• MF: C₆₂H₉₂N₆
• MW: 921.434096336365
• MDL: MFCD09832942
• CID: 44819
• PubChem ID: 77848
• Update Time: 2025-06-09

NnN,N',N'-tetrakis4-(dibutylamino)phenylbenzene-1,4-diamine Chemical and Physical Properties

Names and Identifiers

• N1,N1'-(1,4-Phenylene)bis(N4,N4-dibutyl-N1-(4-(dibutylamino)phenyl)benzene-1,4-diamine)
• N,N,N',N'-Tetrakis(4-dibutylaminophenyl)-p-phenylenediamine
• 1,4-Benzenediamine, N1,N1,N4,N4-tetrakis[4-(dibutylamino)phenyl]-
• 1-N,1-N-dibutyl-4-N-[4-[4-(dibutylamino)-N-[4-(dibutylamino)phenyl]anilino]phenyl]-4-N-[4-(dibutylamino)phenyl]benzene-1,4-diamine
• N,N,N',N'-TETRAKIS[4-(DIBUTYLAMINO)PHENYL]BENZENE-1,4-DIAMINE
• N,N,N',N'-Tetrakis(4-(dibutylamino)phenyl)-1,4-benzenediamine
• N,N,N',N'-Tetrakis(4-(dibutylamino)phenyl)benzene-1,4-diamine
• N,N,N',N'-tetrakis(p-dibutylaminophenyl)-p-phenylene diamine
• N,N,N',N'-tetrakis{p-di(n-butyl)aminophenyl}-p-phenylene diamine
• tetrakis-[N,N,N',N'-(p-(N",N"-di-(n-butyl)amino)phenyl)]phenylenediamine
• 1,4-Benzenediamine, N,N,N',N'-tetrakis[4-(dibutylamino)phenyl]-
• 1,4-Benzenediamine, N,N,N',N'-tetrakis(4-(dibutylamino)phenyl)-
• 1,4-Benzenediamine,
• 4182-80-3
• W-106293
• NS00083843
• T3876
• A847606
• SCHEMBL2014159
• BCP28053
• E83788
• MFCD09832942
• 1,4-Benzenediamine, N1,N1,N4,N4-tetrakis(4-(dibutylamino)phenyl)-
• N,N,N',N'-tetrakis(4-dibutylaminophenyl)benzene-1,4-diamine
• N,N,N',N'-Tetrakis[4-(dibutylamino)phenyl]-1,4-phenylenediamine
• DTXSID7063342
• N,N,N',N'-Tetrakis(4-Dibutylaminophenyl)-1,4-phenylenediamine
• AKOS015901198
• A7109
• CS-0373902
• EINECS 224-057-8
• N1-(4-(bis(4-(dibutylamino)phenyl)amino)phenyl)-N4,N4-dibutyl-N1-(4-(dibutylamino)phenyl)benzene-1,4-diamine
• 1,4-Bis[N,N-bis(4-N,N-di-n-butylaminophenyl)amino]benzene
• HS-3033
• N1-(4-{bis[4-(dibutylamino)phenyl]amino}phenyl)-N4,N4-dibutyl-N1-[4-(dibutylamino)phenyl]benzene-1,4-diamine
• GVNSFLFOZIYBPH-UHFFFAOYSA-N
• 224-057-8
• DTXCID4039992
• NnN,N',N'-tetrakis4-(dibutylamino)phenylbenzene-1,4-diamine

• MDL： MFCD09832942
• Inchi： 1S/C62H92N6/c1-9-17-45-63(46-18-10-2)53-25-33-57(34-26-53)67(58-35-27-54(28-36-58)64(47-19-11-3)48-20-12-4)61-41-43-62(44-42-61)68(59-37-29-55(30-38-59)65(49-21-13-5)50-22-14-6)60-39-31-56(32-40-60)66(51-23-15-7)52-24-16-8/h25-44H,9-24,45-52H2,1-8H3
• InChI Key： GVNSFLFOZIYBPH-UHFFFAOYSA-N
• SMILES： N(C1C=CC(=CC=1)N(C1C=CC(=CC=1)N(C1C=CC(=CC=1)N(CCCC)CCCC)C1C=CC(=CC=1)N(CCCC)CCCC)C1C=CC(=CC=1)N(CCCC)CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 920.73800
• Monoisotopic Mass: 920.738
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 68
• Rotatable Bond Count: 34
• Complexity: 986
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 18.9
• Topological Polar Surface Area: 19.4

Experimental Properties

• Density: 1.023
• Melting Point: 92-94 ºC
• Boiling Point: 916.7 °C at 760 mmHg
• Flash Point: 340.7 °C
• Refractive Index: 1.586
• PSA: 19.44000
• LogP: 18.25260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on NnN,N',N'-tetrakis4-(dibutylamino)phenylbenzene-1,4-diamine

Professional Introduction to N,N,N',N'-Tetrakis[4-(Dibutylamino)phenyl]benzene-1,4-diamine (CAS No. 4182-80-3)

N,N,N',N'-Tetrakis[4-(dibutylamino)phenyl]benzene-1,4-diamine, a compound with the CAS number 4182-80-3, is a sophisticated organic molecule that has garnered significant attention in the field of chemical and biomedical research. This compound, characterized by its intricate structure and functional groups, exhibits a unique set of properties that make it valuable for various applications, particularly in the development of advanced materials and pharmaceuticals.

The molecular structure of N,N,N',N'-tetrakis[4-(dibutylamino)phenyl]benzene-1,4-diamine consists of a central benzene ring substituted with four 4-(dibutylamino)phenyl groups. This arrangement results in a highly symmetric and extended conjugated system, which contributes to its remarkable electronic and photophysical properties. The presence of multiple amine groups further enhances its reactivity, making it a versatile building block for synthesizing more complex molecules.

In recent years, this compound has been extensively studied for its potential applications in organic electronics. The extended π-conjugation system and the presence of electron-donating amine groups make it an excellent candidate for use in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and other optoelectronic devices. Researchers have demonstrated that N,N,N',N'-tetrakis[4-(dibutylamino)phenyl]benzene-1,4-diamine can be used to create highly efficient charge transport materials, which are crucial for the performance of these devices.

One of the most compelling aspects of this compound is its ability to form stable coordination complexes with various metal ions. These complexes have been explored for their potential applications in catalysis, sensing, and luminescent materials. The amine groups in the molecule act as ligands, facilitating the formation of stable coordination bonds with metals such as palladium, platinum, and copper. These metal complexes exhibit unique catalytic activities and have been shown to be effective in various chemical transformations.

Recent studies have also highlighted the potential of N,N,N',N'-tetrakis[4-(dibutylamino)phenyl]benzene-1,4-diamine in the field of bioimaging and drug delivery. The compound's ability to form emissive complexes with metal ions has been exploited to develop novel contrast agents for magnetic resonance imaging (MRI). Additionally, its amphiphilic nature allows it to self-assemble into nanostructures, which can be used as vehicles for delivering therapeutic agents to target cells and tissues.

The synthesis of N,N,N',N'-tetrakis[4-(dibutylamino)phenyl]benzene-1,4-diamine involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The process typically begins with the preparation of 4-dibutylaniline, which is then coupled with benzene-1,4-diamine via a condensation reaction. Further functionalization steps are employed to introduce the remaining substituents and achieve the final product.

The compound's stability under various environmental conditions is another key factor that contributes to its utility in industrial applications. Studies have shown that N,N,N',N'-tetrakis[4-(dibutylamino)phenyl]benzene-1,4-diamine maintains its structural integrity and functional properties even when exposed to high temperatures or solvents commonly used in chemical synthesis. This stability makes it a reliable choice for use in both laboratory research and large-scale manufacturing processes.

In conclusion, N,N,N',N'-tetrakis[4-(dibutylamino)phenyl]benzene-1,4-diamine (CAS No. 4182-80-3) is a multifunctional compound with a wide range of potential applications in chemical biology and material science. Its unique structural features and properties make it an invaluable tool for researchers working on advanced materials and pharmaceuticals. As our understanding of its capabilities continues to grow, it is likely that we will see even more innovative uses emerge in the coming years.